![molecular formula C20H20ClN5O3S B305446 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide](/img/structure/B305446.png)
2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide
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Overview
Description
2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide, also known as CTB, is a synthetic compound that has shown promising results in scientific research applications. It is a member of the 1,2,4-triazole family of compounds and has been studied for its potential as an antitumor and antifungal agent.
Mechanism of Action
The exact mechanism of action of 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its antitumor and antifungal activity, this compound has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to have a protective effect on the liver and kidneys.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide in lab experiments is its high potency. This compound has been shown to be effective at relatively low concentrations, making it a cost-effective option for researchers. However, one limitation of using this compound is its potential toxicity. While this compound has been shown to be relatively safe in vitro, further studies are needed to determine its safety in vivo.
Future Directions
There are several potential future directions for research involving 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide. One area of interest is the development of this compound-based therapies for cancer and fungal infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, research is needed to explore the potential of this compound as a therapeutic agent for other diseases, such as inflammation and oxidative stress.
Synthesis Methods
2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of 2-chlorobenzoyl chloride with 4-methyl-1,2,4-triazole-3-thiol to form the intermediate compound. This intermediate is then reacted with 3-methoxyaniline and 2-(2-aminoethyl)ethylamine to form the final product, this compound.
Scientific Research Applications
2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been studied for its potential as an antitumor and antifungal agent. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to have antifungal activity against various strains of fungi, including Candida albicans.
properties
Molecular Formula |
C20H20ClN5O3S |
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Molecular Weight |
445.9 g/mol |
IUPAC Name |
2-chloro-N-[[5-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]benzamide |
InChI |
InChI=1S/C20H20ClN5O3S/c1-26-17(11-22-19(28)15-8-3-4-9-16(15)21)24-25-20(26)30-12-18(27)23-13-6-5-7-14(10-13)29-2/h3-10H,11-12H2,1-2H3,(H,22,28)(H,23,27) |
InChI Key |
WVQOBWKUSUPIDP-UHFFFAOYSA-N |
SMILES |
CN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)OC)CNC(=O)C3=CC=CC=C3Cl |
Canonical SMILES |
CN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)OC)CNC(=O)C3=CC=CC=C3Cl |
Origin of Product |
United States |
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